N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-1-(1-fluorocyclopropyl)methanesulfonamide

• IUPAC Name: N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-1-(1-fluorocyclopropyl)methanesulfonamide
• InChI: InChI=1S/C14H18FNO4S/c15-14(4-5-14)10-21(17,18)16-6-3-11-1-2-12-13(9-11)20-8-7-19-12/h1-2,9,16H,3-8,10H2
• InChI Key: KIMBSPCZDLCRRY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CS(=O)(=O)NCCC2=CC3=C(C=C2)OCCO3)F
• Molecular Formula: C14H18FNO4S
• Molecular Weight: 315.36 g/mol

Description

N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-1-(1-fluorocyclopropyl)methanesulfonamide is a complex organic compound that features a unique combination of functional groups This compound is characterized by the presence of a benzodioxin ring, a fluorocyclopropyl group, and a methanesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-1-(1-fluorocyclopropyl)methanesulfonamide typically involves multiple steps:

Formation of the Benzodioxin Ring: The benzodioxin ring can be synthesized through the cyclization of catechol derivatives with appropriate dihalides under basic conditions.

Introduction of the Fluorocyclopropyl Group: The fluorocyclopropyl group can be introduced via cyclopropanation reactions using fluorinated reagents.

Attachment of the Methanesulfonamide Group: The final step involves the sulfonation of the intermediate compound with methanesulfonyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of advanced catalysts, high-throughput reactors, and continuous flow systems to streamline the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-1-(1-fluorocyclopropyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The benzodioxin ring can be oxidized to form quinone derivatives.

Reduction: The sulfonamide group can be reduced to form amine derivatives.

Substitution: The fluorocyclopropyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are typically used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products

Oxidation: Quinone derivatives.

Reduction: Amine derivatives.

Substitution: Substituted cyclopropyl derivatives.

Scientific Research Applications

N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-1-(1-fluorocyclopropyl)methanesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structural features.

Medicine: Explored for its potential therapeutic properties, including antibacterial and enzyme inhibitory activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism by which N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-1-(1-fluorocyclopropyl)methanesulfonamide exerts its effects involves interactions with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

N-substituted (2,3-dihydro-1,4-benzodioxin-6-yl)benzenesulfonamide derivatives: These compounds share the benzodioxin and sulfonamide moieties but differ in their substituents.

Fluorocyclopropyl derivatives: Compounds with similar fluorocyclopropyl groups but different functional groups attached.

Uniqueness

N-[2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]-1-(1-fluorocyclopropyl)methanesulfonamide is unique due to its combination of a benzodioxin ring, a fluorocyclopropyl group, and a methanesulfonamide moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.